Cas no 1955554-24-1 (2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride)

• Product Name: 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride
• CAS No: 1955554-24-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD30180346
• CID: 5247548
• PubChem ID: 75074466
• Update Time: 2025-05-19

2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1955554-24-1
• rac-[(1r,2r)-2-(3-methoxyphenyl)cyclopropyl]methanamine hydrochloride
• EN300-254880
• [2-(3-methoxyphenyl)cyclopropyl]methanamine hydrochloride
• 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride

• MDL： MFCD30180346
• Inchi： 1S/C11H15NO.ClH/c1-13-10-4-2-3-8(5-10)11-6-9(11)7-12;/h2-5,9,11H,6-7,12H2,1H3;1H
• InChI Key： ABWWRNPKXWVLTE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C1CC1CN

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride

Research Brief on 2-(3-Methoxyphenyl)cyclopropylmethanamine Hydrochloride (CAS: 1955554-24-1): Recent Advances and Applications

2-(3-Methoxyphenyl)cyclopropylmethanamine hydrochloride (CAS: 1955554-24-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a pharmacologically active agent, particularly in the modulation of neurotransmitter systems. This research brief consolidates the latest findings regarding its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

The compound belongs to the class of cyclopropylamine derivatives, which are known for their structural rigidity and ability to interact with various biological targets. The presence of the methoxyphenyl group enhances its lipophilicity, potentially improving blood-brain barrier penetration. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride, with particular emphasis on green chemistry approaches to reduce environmental impact.

Pharmacological investigations have revealed that 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride exhibits affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. In vitro studies demonstrate its ability to modulate neurotransmitter release, while in vivo models indicate promising anxiolytic and antidepressant-like effects. These findings position the compound as a candidate for further preclinical development.

Recent structure-activity relationship (SAR) studies have provided insights into the molecular determinants of its biological activity. Modifications to the cyclopropyl ring and methoxy substitution pattern have been systematically evaluated, leading to the identification of analogs with improved selectivity and potency. These advancements contribute to the growing understanding of how structural features influence receptor binding and functional outcomes.

The compound's pharmacokinetic profile has been characterized in several animal models, revealing favorable absorption and distribution properties. Metabolism studies indicate primary hepatic clearance pathways, with identification of major metabolites that retain biological activity. These findings have important implications for dosing regimens and potential drug-drug interactions in clinical settings.

Emerging applications of 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride extend beyond central nervous system disorders. Recent investigations have explored its potential in pain management, with promising results in neuropathic pain models. Additionally, its role in modulating neuroinflammation has opened new avenues for research in neurodegenerative diseases, particularly Alzheimer's and Parkinson's diseases.

Safety and toxicology assessments have progressed significantly, with comprehensive evaluations of acute and subchronic toxicity profiles. The compound demonstrates a favorable safety window in preclinical species, supporting its advancement toward clinical trials. Current good manufacturing practice (cGMP) synthesis routes are being developed to support larger-scale production for further studies.

In conclusion, 2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride represents a promising scaffold for drug development across multiple therapeutic areas. The convergence of synthetic chemistry advancements, detailed pharmacological characterization, and expanding therapeutic applications positions this compound as a significant focus of current research efforts in chemical biology and pharmaceutical sciences.